2-(Difluoromethoxy)-6-fluoropyridine
Overview
Description
2-(Difluoromethoxy)-6-fluoropyridine (DFMP) is a heterocyclic compound with a molecular formula of C5H3F3NO. It is a pale yellow solid that is soluble in water and other organic solvents. DFMP is a fluorinated analog of the common pyridine ring and is therefore of interest for its potential applications in medicinal chemistry and materials science.
Scientific Research Applications
Pharmacology
Application Summary: Development of new pharmaceutical compounds. Methods and Procedures Synthesis of drug candidates targeting specific proteins or enzymes involved in disease pathways. Results and Outcomes Creation of potential therapeutic agents for diseases such as cancer .
Material Science
Application Summary: Synthesis of advanced materials with specific electronic properties. Methods and Procedures Chemical synthesis routes to create semiconductor nanocrystals involving the compound. Results and Outcomes Development of materials for use in high-tech applications like displays and sensors .
Environmental Science
Application Summary: Catalytic processes for environmental remediation. Methods and Procedures Employing photoredox catalysts for direct C–H difluoromethoxylation of (hetero)arenes. Results and Outcomes Advancements in methods for reducing environmental pollutants .
Analytical Chemistry
Application Summary: Enhancing analytical methods for chemical compound detection. Methods and Procedures Utilization in the synthesis of analytical reagents. Results and Outcomes Improved accuracy and sensitivity in the detection of various chemical species .
Biochemistry
Application Summary: Investigating biochemical pathways and molecular interactions. Methods and Procedures Incorporation into biomolecules for studying their physical and chemical properties. Results and Outcomes Insights into the structure-function relationships of biomolecules .
Agricultural Science
Application Summary: Development of novel agrochemicals. Methods and Procedures Synthesis of compounds for use as pesticides or plant growth regulators. Results and Outcomes Enhanced crop protection and yield through the use of advanced agrochemicals .
Chemical Engineering
Application Summary: Process optimization in chemical manufacturing. Methods and Procedures Streamlining synthesis routes for industrial-scale production. Results and Outcomes Efficient production of chemicals with applications in various industries .
Mechanism of Action
Target of Action
Similar compounds like zolbetuximab, a first-in-class investigational cldn182-targeted monoclonal antibody, have been reported to target CLDN182 in gastric or gastroesophageal junction (GEJ) adenocarcinoma .
Mode of Action
For instance, Desflurane, a general inhalation anesthetic, has a short duration of action as it is rapidly cleared . It acts as an agonist of glycine receptors, antagonist of glutamate receptors, inducer of potassium voltage-gated channels, and inhibits both NADH-ubiquinone oxioreductase chain 1 and calcium transporting ATPases .
Biochemical Pathways
Biochemical pathways provide an overview of the chemical reactions of cells in various species and organs .
Pharmacokinetics
A similar compound, 2′,2′-difluoro-2′-deoxycytidine (dfdc), is known to be rapidly inactivated by cytidine deaminase (cd) metabolism to 2′,2′-difluoro-2′-deoxyuridine (dfdu), which results in poor oral bioavailability and necessitates intravenous dosing .
Result of Action
Similar compounds like difluoromethoxylated ketones have been used as building blocks for the synthesis of challenging ocf2h-bearing n-heterocycles .
properties
IUPAC Name |
2-(difluoromethoxy)-6-fluoropyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4F3NO/c7-4-2-1-3-5(10-4)11-6(8)9/h1-3,6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IACWJJQKDUBNHE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1)F)OC(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20650445 |
Source
|
| Record name | 2-(Difluoromethoxy)-6-fluoropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20650445 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Difluoromethoxy)-6-fluoropyridine | |
CAS RN |
947534-62-5 |
Source
|
| Record name | 2-(Difluoromethoxy)-6-fluoropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20650445 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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